1-Bromo-4-chloro-7,8-dimethylimidazo[1,2-A]quinoxaline

• Molecular Formula: C12H9BrClN3
• Molecular Weight: 310.58 g/mol
• IUPAC Name: 1-bromo-4-chloro-7,8-dimethylimidazo[1,2-a]quinoxaline
• InChI: InChI=1S/C12H9BrClN3/c1-6-3-8-9(4-7(6)2)17-10(13)5-15-12(17)11(14)16-8/h3-5H,1-2H3
• InChI Key: UKVJZVSOGZEXJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N3C(=CN=C3C(=N2)Cl)Br

Description

1-Bromo-4-chloro-7,8-dimethylimidazo[1,2-A]quinoxaline is a useful research compound. Its molecular formula is C12H9BrClN3 and its molecular weight is 310.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 4-chloro-7,8-dimethyl-imidazo[1,2-a]quinoxaline (32.2 g, 0.148 mot) in THF/NMP 2:1 (312 mL) was added NBS (26.3 g, 0.148 mot) in one portion at room temperature. After stirred for 18 h, additional NBS (13.1 g, 0.074 mot) was added and the mixture was stirred for additional 2 h at room temperature. After removal of the THF portion of the organic phase by vacuum evaporation, water was added (520 mL). The precipitate was filtered and the residue was washed with water, diethyl ether and dried to give 35 g of the title compound. 1H-NMR (300 MHz, d6-DMSO): δ=8.54 (1H, s), 7.75 (1H, s), 7.40 (1H, s), 2.20 (6H, s) ppm.